![molecular formula C12H11N5O3S2 B2456814 3-(1-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)pyrrolidin-3-yl)-1,2,4-oxadiazole CAS No. 2034553-65-4](/img/structure/B2456814.png)
3-(1-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)pyrrolidin-3-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of heterocyclic scaffolds, many of which contain nitrogen . The synthetic strategies used can include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of this compound includes a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The structure also includes a benzo[c][1,2,5]thiadiazol-4-ylsulfonyl group and a 1,2,4-oxadiazole group.Scientific Research Applications
Medicinal Chemistry Applications
Compounds featuring the 1,3,4-oxadiazole and thiadiazole moieties exhibit significant biological activities, including inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical for treating dementias and myasthenia gravis. For instance, a study on 5-Aryl-1,3,4-oxadiazol-2-amines demonstrated moderate dual inhibition of AChE and BChE, highlighting their potential as therapeutic agents against neurodegenerative diseases (Pflégr et al., 2022).
Electrochromic Materials
Thiadiazolo[3,4-c]pyridine, a benzothiadiazole analog, serves as an electron acceptor in donor-acceptor-type electrochromic polymers, demonstrating fast-switching properties and low bandgap, which are advantageous for developing neutral green electrochromic polymers (Ming et al., 2015).
Luminescent Materials
Bent-shaped molecules with a central pyridine core connected to substituted 1,3,4-oxadiazole and thiadiazoles exhibit luminescence with potential applications in organic blue light emitters and acid sensing, due to their wide-range columnar phases and aggregation-induced blue emission (Pradhan et al., 2018).
Antimicrobial Agents
The antimicrobial properties of 1,3,4-oxadiazole and thiadiazole derivatives have been studied extensively, showing moderate to potent activity against a variety of Gram-positive and Gram-negative bacteria. Research into N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide underscores the potential of these compounds as antibacterial agents (Khalid et al., 2016).
Mechanism of Action
Target of Action
Compounds with a similar structure, such as those containing the benzo[c][1,2,5]thiadiazole motif, have been extensively researched for use in photovoltaics or as fluorescent sensors .
Mode of Action
It’s worth noting that compounds with a similar structure have been shown to exhibit fluorescence properties
Biochemical Pathways
Compounds with a similar structure have been used in photodynamic therapy (pdt), a treatment that uses light-sensitive compounds to produce reactive oxygen species (ros) that can damage targeted cells
Pharmacokinetics
It’s worth noting that compounds with a similar structure have been shown to exhibit high stability and good biocompatibility , which could potentially impact their bioavailability.
Result of Action
It’s worth noting that compounds with a similar structure have been shown to cause a significant decrease in mitochondrial membrane potential, abnormal mitochondrial morphology, destruction of phagocytic vesicles and lysosomes, and further induce apoptosis, thereby enhancing the anti-tumor activity of cancer treatment .
Action Environment
It’s worth noting that compounds with a similar structure have been shown to effectively inhibit tumor growth under light irradiation , suggesting that light could be an important environmental factor influencing the action of this compound.
Biochemical Analysis
Biochemical Properties
. Compounds with similar structures have been shown to exhibit interesting properties. For instance, some thiadiazole derivatives have been found to exhibit antimicrobial activity
Cellular Effects
It has been observed that similar compounds can induce changes in mitochondrial membrane potential, leading to abnormal mitochondrial morphology, destruction of phagocytic vesicles and lysosomes, and further induction of cell apoptosis . These effects could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Dosage Effects in Animal Models
The effects of 3-(1-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)pyrrolidin-3-yl)-1,2,4-oxadiazole at different dosages in animal models have not been reported . Future studies should investigate any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses.
Properties
IUPAC Name |
3-[1-(2,1,3-benzothiadiazol-4-ylsulfonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O3S2/c18-22(19,10-3-1-2-9-11(10)16-21-15-9)17-5-4-8(6-17)12-13-7-20-14-12/h1-3,7-8H,4-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQMKPIDETNZACR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=NOC=N2)S(=O)(=O)C3=CC=CC4=NSN=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.